N-(3-fluoro-4-methylphenyl)-N-methyl-2-{3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}thiophene-3-sulfonamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-N-methyl-2-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C21H18FN3O3S3/c1-13-4-7-15(12-17(13)22)25(2)31(26,27)18-10-11-30-19(18)21-23-20(24-28-21)14-5-8-16(29-3)9-6-14/h4-12H,1-3H3
• InChI Key: ISWYOWNHNOYUFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CC=C(C=C4)SC)F
• Molecular Formula: C21H18FN3O3S3
• Molecular Weight: 475.6 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-withdrawing fluorine and sulfonyl groups could potentially influence the electronic distribution and reactivity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the sulfonamide group might be susceptible to hydrolysis, while the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of a sulfonamide group could enhance its water solubility, while the aromatic rings could contribute to its stability.

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interaction with biological targets. The sulfonamide group, for instance, is found in some antibiotics and diuretic drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. For instance, compounds containing sulfonamide groups can sometimes cause allergic reactions.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. For example, it could be investigated as a potential pharmaceutical, given the presence of functional groups found in some drugs.